Cas no 26410-02-6 (2-Phenylpentanedioic acid)

• Product Name: 2-Phenylpentanedioic acid
• CAS No: 26410-02-6
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 914489
• Update Time: 2023-08-02

2-Phenylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• Methyl (3S-(3alpha,3aalpha,6alpha,8aalpha))-octahydro-7,7-dimethyl-8-m ethylene-1H-3a,6-methanoazulene-3-carboxylate
• 2-phenylpentanedioic acid
• 2-phenyl-pentanedioic acid
• NSC128323
• 2-Phenylpentanedioato(2-)
• Pentanedioic acid,2-phenyl-
• Z2601
• A818361
• 2-Phenylpentanedioic acid

• Inchi： 1S/C11H12O4/c12-10(13)7-6-9(11(14)15)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)(H,14,15)
• InChI Key： GOEBEEJCYYXSFT-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• Topological Polar Surface Area: 74.6